![molecular formula C25H28N2O2 B1664352 Acrisorcin CAS No. 7527-91-5](/img/structure/B1664352.png)
Acrisorcin
Overview
Description
Acrisorcin is a topical anti-infective typically used as a fungicide . It is a combination of the active ingredients 9-aminoacridine and 4-hexylresorcinol . It was marketed as a cream under the trade name Akrinol, which has since been discontinued .
Molecular Structure Analysis
The molecular formula of this compound is C25H28N2O2 . Its average mass is 388.502 Da and its monoisotopic mass is 388.215088 Da .Physical And Chemical Properties Analysis
The molecular weight of this compound is 388.5 g/mol . The molecular formula is C25H28N2O2 .Scientific Research Applications
mTOR Signaling in Health and Disease
The mechanistic Target of Rapamycin (mTOR) is a key regulator in cell growth and metabolism, responding to environmental inputs like nutrients and growth factors. Research has established mTOR's central role in various fundamental cell processes and its deregulation is linked to cancer, diabetes, and aging. Studies focus on understanding mTOR function and regulation, its contribution to human disease, and the therapeutic targeting of mTOR in clinical settings (Saxton & Sabatini, 2017).
mTOR and Anti-Aging Therapeutics
Rapamycin, an mTOR inhibitor, is strongly supported experimentally as a potential anti-aging therapeutic. While it extends lifespan in genetically heterogeneous mice, the exact mechanism is unclear, and side effects raise doubts about its benefit in humans. This review discusses rapalogs and other mTOR targeting approaches as potential anti-aging therapies (Lamming et al., 2013).
mTOR in Cancer Therapy
mTOR, a protein kinase regulating cell growth, is implicated in cancer progression. The drug rapamycin inhibits mTOR and has shown promise as an anti-cancer therapeutic. Recent findings suggest a broader application for mTOR targeting in cancer therapy, especially in cancers with elevated PtdIns3K signaling or PTEN mutations (Guertin & Sabatini, 2005).
Adriamycin and DNA Damage
Adriamycin, a potent antitumor drug, interacts with DNA and induces strand breaks. This study examines how mammalian DNA topoisomerase II mediates DNA damage by adriamycin, shedding light on its molecular basis for antitumor activity (Tewey et al., 1984).
Arginine Vasotocin in Animal Behavior
Research on arginine vasotocin (AVT) explores its effects on the calling behavior of male cricket frogs (Acris crepitans), particularly during social interactions. AVT influences their calling behavior in ways that suggest a heightened motivation for active communication (Chu, Marler, & Wilczynski, 1998).
mTORC2 in Memory and Learning
mTOR complex 2 (mTORC2) is vital for converting short-term to long-term memory. This study found that mTORC2 activity is necessary for long-term memory and late-phase hippocampal long-term potentiation, suggesting therapeutic potential for cognitive dysfunction treatment (Huang et al., 2013).
Doxorubicin in Cancer Treatment
Doxorubicin, also known as Adriamycin, is extensively used for various cancers. It works through multiple targets, including DNA-adduct formation and topoisomerase II inhibition. This comprehensive review also discusses its immunomodulatory effects and strategies to mitigate its side effects and resistance (Sritharan & Sivalingam, 2021).
properties
IUPAC Name |
acridin-9-amine;4-hexylbenzene-1,3-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2.C12H18O2/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13;1-2-3-4-5-6-10-7-8-11(13)9-12(10)14/h1-8H,(H2,14,15);7-9,13-14H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZODJQFXMFEJRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=C(C=C(C=C1)O)O.C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10226234 | |
Record name | Acrisorcin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10226234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
388.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7527-91-5 | |
Record name | Acrisorcin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7527-91-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acrisorcin [USAN:USP:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007527915 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | ACRISORCIN | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=758691 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Acrisorcin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10226234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Acrisorcin | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.536 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ACRISORCIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2U918O4BEV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.